Cas no 2227896-68-4 ((2R)-4-(3-chloropyridin-4-yl)butan-2-amine)

• Product Name: (2R)-4-(3-chloropyridin-4-yl)butan-2-amine
• CAS No: 2227896-68-4
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 6149280
• PubChem ID: 165697134
• Update Time: 2025-05-20

(2R)-4-(3-chloropyridin-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-chloropyridin-4-yl)butan-2-amine
• EN300-1975478
• 2227896-68-4

• Inchi： 1S/C9H13ClN2/c1-7(11)2-3-8-4-5-12-6-9(8)10/h4-7H,2-3,11H2,1H3/t7-/m1/s1
• InChI Key： YDALQGZJBXZHNC-SSDOTTSWSA-N
• SMILES： ClC1C=NC=CC=1CC[C@@H](C)N

Computed Properties

• Exact Mass: 184.0767261g/mol
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on (2R)-4-(3-chloropyridin-4-yl)butan-2-amine

Introduction to (2R)-4-(3-chloropyridin-4-yl)butan-2-amine (CAS No. 2227896-68-4)

(2R)-4-(3-chloropyridin-4-yl)butan-2-amine (CAS No. 2227896-68-4) is a chiral amine compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 3-chloropyridinyl moiety and a chiral butylamine group. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of (2R)-4-(3-chloropyridin-4-yl)butan-2-amine has been extensively studied, with various methods reported in the literature. One of the most common approaches involves the asymmetric hydrogenation of a prochiral ketone, followed by reductive amination to introduce the amine functionality. The chirality of the compound is crucial for its biological activity, as enantiomers can exhibit different pharmacological profiles.

Recent research has focused on the biological activities of (2R)-4-(3-chloropyridin-4-yl)butan-2-amine. Studies have shown that this compound exhibits potent activity against various targets, including enzymes and receptors. For instance, it has been reported to act as an inhibitor of specific kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a promising candidate for the treatment of diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, (2R)-4-(3-chloropyridin-4-yl)butan-2-amine has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in signal transduction and are implicated in numerous physiological processes. The ability of this compound to interact with GPCRs could open new avenues for the development of drugs targeting these receptors.

Clinical trials involving compounds derived from (2R)-4-(3-chloropyridin-4-yl)butan-2-amine have shown promising results. Early-phase trials have demonstrated favorable pharmacokinetic profiles and safety profiles, with minimal adverse effects observed. These findings suggest that further clinical evaluation is warranted to explore the full therapeutic potential of this compound.

The structural versatility of (2R)-4-(3-chloropyridin-4-yl)butan-2-amine also allows for extensive chemical modifications, enabling researchers to optimize its pharmacological properties. For example, substituents can be introduced at various positions on the pyridine ring or the butylamine chain to enhance binding affinity, selectivity, and metabolic stability. Such modifications can significantly improve the drug-like properties of the compound, making it more suitable for clinical applications.

In conclusion, (2R)-4-(3-chloropyridin-4-yl)butan-2-amine (CAS No. 2227896-68-4) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover new applications and therapeutic uses for this compound, contributing to advancements in drug discovery and pharmaceutical science.